Cas no 1702852-52-5 (4-Pyrimidinecarboxylic acid, 5-methyl-2-[1-(methylsulfonyl)ethyl]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-[1-(methylsulfonyl)ethyl]-
• CAS No: 1702852-52-5
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 5275124
• Update Time: 2025-05-25

4-Pyrimidinecarboxylic acid, 5-methyl-2-[1-(methylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-[1-(methylsulfonyl)ethyl]-

• Inchi： 1S/C9H12N2O4S/c1-5-4-10-8(6(2)16(3,14)15)11-7(5)9(12)13/h4,6H,1-3H3,(H,12,13)
• InChI Key： OJAUQJIHWDMYTM-UHFFFAOYSA-N
• SMILES： C1(C(S(C)(=O)=O)C)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-[1-(methylsulfonyl)ethyl]-

4-Pyrimidinecarboxylic Acid, 5-Methyl-2-[1-(Methylsulfonyl)Ethyl]: A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 5-methyl-2-[1-(methylsulfonyl)ethyl], also known by its CAS number 1702852-52-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The pyrimidine ring in 4-pyrimidinecarboxylic acid serves as a versatile scaffold for various functional groups. In this case, the substituents include a methyl group at position 5 and a [1-(methylsulfonyl)ethyl] group at position 2. The methylsulfonyl group is particularly noteworthy as it introduces sulfur into the molecule, which can enhance the compound's solubility and bioavailability. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of 4-pyrimidinecarboxylic acid derivatives as inhibitors of key enzymes involved in cellular signaling pathways. For instance, research has demonstrated that certain analogs of this compound exhibit potent inhibitory activity against kinases, which are critical targets in the treatment of cancer and inflammatory diseases. The methylsulfonyl group has been shown to play a crucial role in enhancing the binding affinity of the compound to its target proteins.

In addition to its enzymatic activity, 4-pyrimidinecarboxylic acid, 5-methyl-2-[1-(methylsulfonyl)ethyl] has been investigated for its potential as a modulator of ion channels. Ion channels are essential for various physiological processes, and their dysregulation is implicated in numerous diseases, including epilepsy and cardiovascular disorders. Preliminary findings suggest that this compound may exert its effects through interactions with voltage-gated sodium channels, making it a promising lead for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring followed by selective substitution reactions to introduce the desired functional groups. The introduction of the methylsulfonyl group is often achieved through sulfonamide formation, which requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to streamline the production process and improve reaction efficiency.

In terms of applications, 4-pyrimidinecarboxylic acid derivatives are being explored not only in the pharmaceutical industry but also in agrochemicals and materials science. Their ability to modulate enzyme activity and ion channels makes them versatile tools for addressing a wide range of biological targets. Furthermore, ongoing research is focused on understanding the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion profiles.

The future prospects for 4-pyrimidinecarboxylic acid, 5-methyl-2-[1-(methylsulfonyl)ethyl] are promising, given its unique chemical structure and diverse biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant therapeutics. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound stands at the forefront of innovative drug discovery.